1-(5-Chloro-2-methoxyphenyl)-3-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)urea
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Description
1-(5-Chloro-2-methoxyphenyl)-3-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C20H22ClN5O2 and its molecular weight is 399.88. The purity is usually 95%.
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Scientific Research Applications
Complexation and Molecular Interaction Studies
The study of heterocyclic ureas, including compounds similar in structure to 1-(5-Chloro-2-methoxyphenyl)-3-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)urea, has demonstrated their ability to form multiply hydrogen-bonded complexes. These complexes unfold at high concentrations, revealing potential for self-assembly applications and providing insights into the mimicry of peptide transitions, which may have implications in material science and nanotechnology (Corbin et al., 2001).
Enzyme Inhibition and Anticancer Activity
Derivatives of urea compounds, including those with structural similarities to the specified molecule, have been investigated for their potential in enzyme inhibition and anticancer applications. For instance, certain urea derivatives have shown inhibitory effects on the Chk1 kinase, a critical enzyme involved in DNA damage response pathways. These inhibitors have demonstrated potential in enhancing the efficacy of chemotherapy drugs, highlighting their role in cancer treatment research (Wang et al., 2005).
Corrosion Inhibition
Research into the corrosion inhibition properties of urea derivatives in acidic environments has identified compounds with structures similar to this compound as effective agents. These studies suggest the potential application of such compounds in protecting metal surfaces against corrosion, particularly in industrial settings where acid exposure is common (Bahrami & Hosseini, 2012).
Synthesis and Characterization of Pharmaceutical Intermediates
The synthesis and characterization of urea derivatives, including 1-methyl-3-(5-nitropyridin-2-yl) urea, a compound related to the one , have been documented. Such research underscores the importance of these compounds as intermediates in the development of small molecule anticancer drugs. The methodologies developed for these syntheses contribute to the pharmaceutical industry by providing efficient routes to potential therapeutic agents (Zhang et al., 2019).
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN5O2/c1-28-18-5-4-16(21)11-17(18)25-20(27)24-13-14-6-9-26(10-7-14)19-15(12-22)3-2-8-23-19/h2-5,8,11,14H,6-7,9-10,13H2,1H3,(H2,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJZQLIVZZGZVNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)NCC2CCN(CC2)C3=C(C=CC=N3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.